3-propoxy-N-[4-(1H-tetrazol-1-yl)phenyl]benzamide
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Description
3-Propoxy-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide is a synthetic organic compound that belongs to the class of benzamide derivatives. This compound is characterized by the presence of a tetrazole ring attached to a phenyl group, which is further connected to a benzamide moiety through a propoxy linker. The unique structural features of this compound make it an interesting subject for various scientific research applications.
Properties
Molecular Formula |
C17H17N5O2 |
|---|---|
Molecular Weight |
323.35 g/mol |
IUPAC Name |
3-propoxy-N-[4-(tetrazol-1-yl)phenyl]benzamide |
InChI |
InChI=1S/C17H17N5O2/c1-2-10-24-16-5-3-4-13(11-16)17(23)19-14-6-8-15(9-7-14)22-12-18-20-21-22/h3-9,11-12H,2,10H2,1H3,(H,19,23) |
InChI Key |
RIHXPGUAOJAKPB-UHFFFAOYSA-N |
Canonical SMILES |
CCCOC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)N3C=NN=N3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-propoxy-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide typically involves a multi-step process. One common synthetic route includes the following steps:
Preparation of 4-(1H-1,2,3,4-tetrazol-1-yl)phenylamine: This intermediate can be synthesized by reacting 4-nitrophenylamine with sodium azide under acidic conditions to form the tetrazole ring.
Formation of 3-propoxybenzoic acid: This can be achieved by reacting 3-hydroxybenzoic acid with propyl bromide in the presence of a base such as potassium carbonate.
Coupling Reaction: The final step involves coupling 4-(1H-1,2,3,4-tetrazol-1-yl)phenylamine with 3-propoxybenzoic acid using a coupling reagent like N,N’-dicyclohexylcarbodiimide (DCC) to form the desired benzamide derivative.
Industrial Production Methods
Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as high-performance liquid chromatography (HPLC).
Chemical Reactions Analysis
Types of Reactions
3-Propoxy-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.
Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the propoxy group.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Sodium hydride in dimethylformamide (DMF).
Major Products Formed
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of alcohols or amines.
Substitution: Formation of substituted benzamides.
Scientific Research Applications
3-Propoxy-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide has several scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as a biochemical probe due to its unique structural features.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.
Industry: Utilized in the development of advanced materials and chemical sensors.
Mechanism of Action
The mechanism of action of 3-propoxy-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide involves its interaction with specific molecular targets. The tetrazole ring can mimic the carboxylate group, allowing the compound to bind to enzymes and receptors. This binding can modulate the activity of these proteins, leading to various biological effects. The exact pathways involved depend on the specific application and target.
Comparison with Similar Compounds
Similar Compounds
- 4-(1H-1,2,3,4-Tetrazol-1-yl)benzoic acid
- 3-Propoxybenzoic acid
- N-(4-(1H-1,2,3,4-Tetrazol-1-yl)phenyl)benzamide
Uniqueness
3-Propoxy-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide is unique due to the presence of both a propoxy linker and a tetrazole ring. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
